Cas no 1227601-63-9 ((4-fluoropyridin-3-yl)methanol)

(4-fluoropyridin-3-yl)methanol structure
1227601-63-9 structure
Product Name:(4-fluoropyridin-3-yl)methanol
CAS No:1227601-63-9
MF:C6H6FNO
MW:127.116344928741
CID:4563918
PubChem ID:54545662
Update Time:2024-03-01

(4-fluoropyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-FLUOROPYRIDIN-3-YL)METHANOL
    • 3-Pyridinemethanol, 4-fluoro-
    • (4-fluoropyridin-3-yl)methanol
    • Inchi: 1S/C6H6FNO/c7-6-1-2-8-3-5(6)4-9/h1-3,9H,4H2
    • InChI Key: SZYBZNUPRFGFPP-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(F)=C1CO

Computed Properties

  • Exact Mass: 127.043341977g/mol
  • Monoisotopic Mass: 127.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 33.1Ų

(4-fluoropyridin-3-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023025986-250mg
4-Fluoropyridine-3-methanol
1227601-63-9 97%
250mg
$686.80 2023-09-03
Alichem
A023025986-500mg
4-Fluoropyridine-3-methanol
1227601-63-9 97%
500mg
$1029.00 2023-09-03
Alichem
A023025986-1g
4-Fluoropyridine-3-methanol
1227601-63-9 97%
1g
$1680.00 2023-09-03
Chemenu
CM336411-100mg
(4-Fluoropyridin-3-yl)methanol
1227601-63-9 95%+
100mg
$643 2021-08-18
Chemenu
CM336411-250mg
(4-Fluoropyridin-3-yl)methanol
1227601-63-9 95%+
250mg
$1073 2021-08-18
Chemenu
CM336411-1g
(4-Fluoropyridin-3-yl)methanol
1227601-63-9 95%+
1g
$2063 2021-08-18
Chemenu
CM336411-1g
(4-Fluoropyridin-3-yl)methanol
1227601-63-9 95%+
1g
$824 2022-06-13
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD290844-1g
(4-Fluoropyridin-3-yl)methanol
1227601-63-9 98%
1g
¥4798.0 2023-04-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1127286-100mg
(4-Fluoropyridin-3-yl)methanol
1227601-63-9 98%
100mg
¥1703.00 2024-08-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3083-100MG
(4-fluoropyridin-3-yl)methanol
1227601-63-9 95%
100MG
¥ 1,201.00 2023-03-15

(4-fluoropyridin-3-yl)methanol Related Literature

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm